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Compound of Interest

Compound Name: LabMol-319

Cat. No.: B3604460 Get Quote

For research use only. Not for use in diagnostic procedures.

Introduction
LabMol-319 is a potent inhibitor of the Zika virus (ZIKV) NS5 RNA-dependent RNA polymerase

(RdRp), exhibiting an IC50 of 1.6 μM.[1][2] As an antiviral agent, it serves as a critical tool for

researchers studying ZIKV replication and developing potential therapeutics. LabMol-319 has

been shown to inhibit NS5 RdRp activity by 98% at a concentration of 20 μM.[1][2] This

document provides detailed protocols for the preparation and storage of LabMol-319 solutions

to ensure its stability and efficacy in experimental settings.

Product Information
Property Value

Chemical Name LabMol-319

Target Zika virus (ZIKV) NS5 RdRp

CAS Number 381188-63-2

Molecular Formula C₂₂H₁₆N₂O₅

Molecular Weight 388.37 g/mol
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Proper dissolution of LabMol-319 is critical for accurate and reproducible experimental results.

The choice of solvent will depend on whether the intended application is in vitro or in vivo.

In Vitro Stock Solution Preparation (DMSO)
Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock

solutions of LabMol-319 for in vitro use.

Materials:

LabMol-319 powder

Anhydrous/molecular sieve-dried DMSO

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Sonicator (optional, but recommended)[3][4]

Protocol:

Equilibrate the LabMol-319 vial to room temperature before opening to prevent moisture

condensation.

Weigh the desired amount of LabMol-319 powder using an analytical balance.

Add the appropriate volume of DMSO to achieve the desired stock solution concentration.

Sonication is recommended to aid dissolution.[3][4]

Vortex the solution thoroughly until the powder is completely dissolved and the solution is

clear.

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

Solubility Data in DMSO:
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Concentration (mg/mL) Molar Concentration (mM) Notes

75 mg/mL 193.11 mM
Sonication is recommended.[3]

[4]

In Vivo Formulation
For in vivo studies, a multi-component solvent system is recommended to ensure the solubility

and bioavailability of LabMol-319. The following protocol provides a clear solution of at least

2.5 mg/mL.[1]

Materials:

LabMol-319

DMSO

PEG300

Tween-80

Saline (0.9% NaCl)

Sterile tubes and syringes

Protocol:

Prepare a stock solution of LabMol-319 in DMSO (e.g., 25 mg/mL).[1]

To prepare the final working solution, add the solvents sequentially as detailed in the table

below.

Ensure the solution is clear and homogenous after the addition of each solvent before

proceeding to the next.

If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.[3][4]

It is recommended to prepare this working solution fresh on the day of use.[1]
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In Vivo Formulation Composition:

Component Volume Percentage
Example for 1 mL Total
Volume

DMSO 10% 100 µL of a 25 mg/mL stock

PEG300 40% 400 µL

Tween-80 5% 50 µL

Saline 45% 450 µL

Final Concentration ≥ 2.5 mg/mL (≥ 6.44 mM)

Storage Conditions
Correct storage of both the solid compound and prepared solutions is essential to maintain the

integrity and activity of LabMol-319.

Storage Recommendations:

Form
Storage
Temperature

Duration Notes

Solid Powder -20°C 3 years
Protect from direct

sunlight.[3][4]

In Solvent (-80°C) -80°C 6 months - 1 year

Protect from light.

Aliquot to avoid

repeated freeze-thaw

cycles.[1][3][4]

In Solvent (-20°C) -20°C 1 month

Protect from light.

Aliquot to avoid

repeated freeze-thaw

cycles.[1]
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Mechanism of Action: Inhibition of ZIKV Replication
LabMol-319 targets the NS5 protein of the Zika virus. NS5 is a multifunctional enzyme with

both methyltransferase (MTase) and RNA-dependent RNA polymerase (RdRp) domains, both

of which are crucial for viral replication.[5] The RdRp domain is responsible for synthesizing

new viral RNA genomes. By inhibiting the RdRp activity, LabMol-319 effectively halts the

replication of the virus.
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Caption: Inhibition of Zika Virus Replication by LabMol-319.
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Experimental Workflow: In Vitro Antiviral Assay
The following diagram outlines a typical workflow for assessing the antiviral activity of LabMol-
319 in a cell-based in vitro assay.
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Caption: Workflow for an in vitro ZIKV inhibition assay.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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